molecular formula C24H27O4P B3425093 Trixylenyl phosphate CAS No. 3862-12-2

Trixylenyl phosphate

Cat. No. B3425093
CAS RN: 3862-12-2
M. Wt: 410.4 g/mol
InChI Key: KOWVWXQNQNCRRS-UHFFFAOYSA-N
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Description

Trixylyl phosphate (TXP) is an aromatic phosphate ester . It was historically used as a flame retardant for acetate plastics (cellulose nitrate and cellulose acetate) and PVC . It also saw significant use as a fire-resistant hydraulic fluid .


Synthesis Analysis

Trixylyl phosphate is prepared industrially by the reaction of phosphoryl chloride with mixed xylenols . This process produces a range of products .


Molecular Structure Analysis

The molecular structure of Trixylyl phosphate is based on its chemical formula C24H27O4P . It has a molar mass of 410.450 g·mol −1 .


Chemical Reactions Analysis

The reaction of different xylenols and ethylphenols results in alkylated triphenyl phosphates with a high amount of possible isomers . Therefore, the exact composition is unknown .


Physical And Chemical Properties Analysis

Trixylyl phosphate is a viscous liquid with a density of 1.142 . It has a melting point of -20 °C and a boiling point of 394 °C . It is insoluble in water .

Scientific Research Applications

Hydroxyl Radical Scavenging

  • A study compared the hydroxyl radical (ºOH) scavenging power of tris (hydroxymethyl) aminomethane (Tris) and phosphate buffer, revealing that Tris buffer exhibited stronger radical scavenging properties towards hydroxyl radicals than phosphate buffer, suggesting potential protective effects in biochemical applications (Khosravifarsani et al., 2016).

Delayed Neurotoxicity and Modulating Effects

  • Research on hydraulic fluids containing trixylenyl phosphate (Fyrquel EHC) and a trialkyl/aryl phosphate mixture (Reofos 65) examined their effects on organophosphorus-induced delayed neurotoxicity (OPIDN) in hens. The study found that Fyrquel EHC demonstrated a neurotoxic effect at certain doses, while Reofos 65 did not result in clinical delayed neurotoxicity, highlighting the need for careful consideration of this compound and related compounds in industrial applications (Mortensen & Ladefoged, 1992).

Environmental Presence and Transport

  • An investigation into organophosphorus compounds (OPs), including this compound, in airborne particles over oceans confirmed their global occurrence. The study reported that OPs were detected in the Pacific, Indian, Arctic, and Southern Ocean, indicating that these compounds undergo long-range atmospheric transport, raising concerns about their environmental impact (Möller et al., 2012).

Biocompatibility in Biomedical Applications

  • A study on hydroxyapatite (HAP) and tricalcium phosphate (ß-TCP) derived from snail shells for orthopedic applications indicated that different phosphorus sources, such as triethyl phosphate/phosphite, were used to prepare nanocrystalline HAP and biphasic calcium phosphate. This research underscores the potential of using this compound and related compounds in biomedical materials due to their bioactivity and biocompatibility (Anjaneyulu et al., 2016).

Safety and Hazards

Trixylyl phosphate is toxic by ingestion and skin absorption when pure . It produces phosphorus oxide gases during combustion . It’s a primary hazard to the environment and can easily penetrate soil to contaminate groundwater and nearby waterways . It’s also regarded as a reproductive toxin .

Future Directions

Trixylyl phosphate is now banned or restricted in several jurisdictions due to its poor safety profile . The European Chemical Agency (ECHA) opines that Trixylyl phosphate is a dangerous compound with reproductive toxicity, whose use may be limited in the future, at least, in the European Union .

properties

IUPAC Name

tris(2,4-dimethylphenyl) phosphate
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InChI

InChI=1S/C24H27O4P/c1-16-7-10-22(19(4)13-16)26-29(25,27-23-11-8-17(2)14-20(23)5)28-24-12-9-18(3)15-21(24)6/h7-15H,1-6H3
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InChI Key

KOWVWXQNQNCRRS-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=C(C=C1)OP(=O)(OC2=C(C=C(C=C2)C)C)OC3=C(C=C(C=C3)C)C)C
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Molecular Formula

C24H27O4P
Record name TRIXYLENYL PHOSPHATE
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DSSTOX Substance ID

DTXSID80959466
Record name Tris(2,4-dimethylphenyl) phosphate
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Molecular Weight

410.4 g/mol
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Physical Description

Toxic by ingestion and skin absorption when pure. Produces phosphorus oxide gases during combustion. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates soil to contaminate groundwater and nearby waterways.
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Boiling Point

469 to 509 °F at 10 mmHg (NTP, 1992)
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Flash Point

450 °F (NTP, 1992)
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Solubility

Insoluble (NTP, 1992), log Kow= 5.63; water solubility= 0.89 ppm at 25 °C /Kronitex TXP/, Sol in benzene, hexane, and chloroform.
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Record name TRIS(2,4-XYLENYL)PHOSPHATE
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Density

1.130 to 1.155 (USCG, 1999), 1.142 at 38 °C/4 °C, Inflammable; pour point= -60 °C; density: 1.14 kg/l /Trixylyl phosphate/
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Record name TRIS(2,4-XYLENYL)PHOSPHATE
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Vapor Pressure

0.00000002 [mmHg]
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Impurities

Tri-o-cresyl phosphate and other o-cresyl-components /TXP formulations/
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Color/Form

Glassy

CAS RN

25155-23-1, 3862-12-2
Record name TRIXYLENYL PHOSPHATE
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Melting Point

-4 °F (USCG, 1999)
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Retrosynthesis Analysis

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Top-N result to add to graph 6

Feasible Synthetic Routes

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